Cas no 2728499-53-2 (Methyl 3-amino-4-(4-nitrophenyl)butanoate hydrochloride)

• Product Name: Methyl 3-amino-4-(4-nitrophenyl)butanoate hydrochloride
• CAS No: 2728499-53-2
• MF: C₁₁H₁₅ClN₂O₄
• MW: 274.700802087784
• CID: 5916698
• PubChem ID: 165587189
• Update Time: 2025-10-28

Methyl 3-amino-4-(4-nitrophenyl)butanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-4-(4-nitrophenyl)butanoate hydrochloride
• 2728499-53-2
• EN300-37026184
• Methyl 3-amino-4-(4-nitrophenyl)butanoate hydrochloride

• Inchi： 1S/C11H14N2O4.ClH/c1-17-11(14)7-9(12)6-8-2-4-10(5-3-8)13(15)16;/h2-5,9H,6-7,12H2,1H3;1H
• InChI Key： RAANXWNXFJERMB-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CC(CC1C=CC(=CC=1)[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 274.0720347g/mol
• Monoisotopic Mass: 274.0720347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.1Ų

Additional information on Methyl 3-amino-4-(4-nitrophenyl)butanoate hydrochloride

Methyl 3-amino-4-(4-nitrophenyl)butanoate hydrochloride (CAS No. 2728499-53-2): A Comprehensive Overview

Methyl 3-amino-4-(4-nitrophenyl)butanoate hydrochloride (CAS No. 2728499-53-2) is a specialized chemical compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, often referred to as a nitrophenyl derivative, is widely studied for its potential applications in drug synthesis and biochemical research. Its unique structural features, including the amino and nitrophenyl functional groups, make it a valuable intermediate in the development of novel therapeutic agents.

The chemical structure of Methyl 3-amino-4-(4-nitrophenyl)butanoate hydrochloride consists of a butanoate ester backbone substituted with an amino group and a 4-nitrophenyl moiety. The presence of the hydrochloride salt enhances its stability and solubility, which is crucial for laboratory and industrial applications. Researchers often explore this compound for its reactivity in peptide coupling reactions and as a building block for more complex molecules.

In recent years, the demand for nitrophenyl-based compounds like Methyl 3-amino-4-(4-nitrophenyl)butanoate hydrochloride has surged due to their role in the synthesis of small-molecule drugs and bioconjugates. This trend aligns with the growing interest in targeted drug delivery systems and precision medicine, which rely heavily on specialized chemical intermediates. The compound's ability to participate in click chemistry and other bioorthogonal reactions further expands its utility in modern drug discovery.

One of the most frequently searched questions related to this compound is: "What are the applications of Methyl 3-amino-4-(4-nitrophenyl)butanoate hydrochloride in drug development?" The answer lies in its versatility as a synthetic intermediate. It is often used to introduce the 4-nitrophenyl group into larger molecules, which can then be further modified to create potential drug candidates. Additionally, its amino functionality allows for easy conjugation with other bioactive molecules, making it a popular choice for researchers working on antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs).

Another hot topic in the scientific community is the use of Methyl 3-amino-4-(4-nitrophenyl)butanoate hydrochloride in fluorescence labeling and imaging probes. The nitrophenyl group can act as a quenching agent or a reporter in fluorescence-based assays, which are essential tools in molecular biology and diagnostics. This application is particularly relevant in the context of cancer research, where precise imaging and detection of biomarkers are critical.

From a market perspective, the compound is primarily supplied by specialized chemical manufacturers and research reagent suppliers. Its niche applications mean that it is often produced in small batches to meet the specific needs of academic and industrial researchers. The global demand for such high-purity intermediates is expected to grow, driven by advancements in biopharmaceuticals and personalized medicine.

In summary, Methyl 3-amino-4-(4-nitrophenyl)butanoate hydrochloride (CAS No. 2728499-53-2) is a versatile and valuable compound in the field of medicinal chemistry. Its unique structural properties and broad applicability in drug synthesis, bioconjugation, and molecular imaging make it a subject of ongoing research and development. As the pharmaceutical industry continues to evolve, compounds like this will play an increasingly important role in the discovery of next-generation therapeutics.